1-(3,4-dimethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

• IUPAC Name: 6-[4-(3,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C18H22N6O4S/c1-13-19-20-17-6-7-18(21-24(13)17)22-8-10-23(11-9-22)29(25,26)14-4-5-15(27-2)16(12-14)28-3/h4-7,12H,8-11H2,1-3H3
• InChI Key: SXBRQZVLBKXDBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C18H22N6O4S
• Molecular Weight: 418.5 g/mol

Description

Triazolopyridazines are a class of compounds that contain a triazole ring fused with a pyridazine ring. They have been studied for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory properties. Piperazines, on the other hand, are a class of organic compounds containing a six-membered ring with two nitrogen atoms at opposite positions in the ring. They are used in a variety of therapeutic drugs and have shown a wide range of biological activity.

Synthesis Analysis

The synthesis of triazolopyridazines often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and other reagents. The synthesis of piperazines can be achieved through several methods, including the reaction of amines with α-halocarbonyl compounds.

Molecular Structure Analysis

The molecular structure of triazolopyridazines and piperazines is characterized by their heterocyclic rings. In triazolopyridazines, the triazole and pyridazine rings are fused together, while in piperazines, the ring contains two nitrogen atoms at opposite positions.

Chemical Reactions Analysis

The chemical reactions involving triazolopyridazines and piperazines can be quite diverse, depending on the substituents present on the rings and the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely, depending on their specific structures. Some general characteristics of triazolopyridazines and piperazines include their ability to form hydrogen bonds, which can influence their solubility and reactivity.

Scientific Research Applications

Anticancer Activity

• Researchers have explored the anticancer potential of this compound. It may inhibit tumor growth by interfering with cell division or signaling pathways. .

Antimicrobial Properties

• The compound has shown promise as an antimicrobial agent. It could combat bacterial, fungal, or viral infections. .

Analgesic and Anti-Inflammatory Effects

• Some studies suggest that this compound possesses analgesic (pain-relieving) and anti-inflammatory properties. .

Antioxidant Potential

• Antioxidants protect cells from oxidative damage. This compound might exhibit antioxidant activity, contributing to cellular health. .

Enzyme Inhibition

• The compound acts as an enzyme inhibitor. It targets enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, and lipase. .

Antitubercular Activity

• Tuberculosis remains a global health challenge. Preliminary studies suggest that this compound exhibits antitubercular effects. .

Mechanism of Action

Target of Action

The primary targets of this compound are the Epidermal Growth Factor Receptor (EGFR) and Poly (ADP-ribose) polymerase 1 (PARP-1) . EGFR plays a critical role in cell survival, growth, differentiation, and tumor formation . PARP-1 is involved in DNA repair and programmed cell death .

Mode of Action

The compound interacts with its targets, EGFR and PARP-1, by inhibiting their activities . This inhibition disrupts the normal functioning of these proteins, leading to changes in cellular processes such as cell growth and DNA repair .

Biochemical Pathways

The inhibition of EGFR and PARP-1 affects multiple biochemical pathways. EGFR inhibition can disrupt cell signaling pathways involved in cell proliferation and survival . The inhibition of PARP-1 can impair the DNA repair pathway, leading to the accumulation of DNA damage and triggering apoptosis, or programmed cell death .

Result of Action

The result of the compound’s action is the induction of apoptosis in cancer cells . By inhibiting EGFR and PARP-1, the compound disrupts cell growth and DNA repair mechanisms, leading to cell death . This makes it a potential candidate for anti-cancer therapy .

Future Directions

The future research directions in this field could involve the synthesis of new triazolopyridazine and piperazine derivatives with improved pharmacological properties, the exploration of their mechanisms of action, and their development into effective therapeutic drugs.